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Compound of Interest

Compound Name: Ferrous bromide

Cat. No.: B049432

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling and storage of anhydrous ferrous bromide
(FeBr2).

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with anhydrous ferrous bromide?

Al: Anhydrous ferrous bromide is a hazardous chemical that presents several risks.[1][2] It is
corrosive and can cause severe skin burns and serious eye damage.[1][2] Ingestion is harmful
and can lead to a strong caustic effect on the mouth and throat.[2] It is also hygroscopic and
air-sensitive, meaning it readily absorbs moisture from the air, which can alter its chemical
properties.[1][2][3]

Q2: What are the visible signs of decomposition or hydration of anhydrous ferrous bromide?

A2: Anhydrous ferrous bromide should be a yellow or brownish-colored solid.[4][5] A change
in color, such as the appearance of a reddish-brown hue, may indicate oxidation or hydration.
[6] Clumping of the powder is another sign of moisture absorption.

Q3: What are the consequences of using hydrated ferrous bromide in an experiment requiring
anhydrous conditions?
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A3: Using hydrated ferrous bromide in a moisture-sensitive reaction can lead to a variety of
issues, including reduced yield, formation of byproducts, or complete failure of the reaction.
The presence of water can react with other reagents or quench catalysts, thereby
compromising the experimental outcome.

Q4: How should | properly store anhydrous ferrous bromide?

A4: To maintain its integrity, anhydrous ferrous bromide must be stored in a tightly sealed
container in a cool, dry, and well-ventilated place.[1][7] It is crucial to store it under an inert
atmosphere, such as argon or nitrogen, to prevent contact with moisture and air.[1][3] The
storage area should be designated for corrosive materials.[1]

Q5: What materials are incompatible with anhydrous ferrous bromide?

A5: Anhydrous ferrous bromide is incompatible with strong oxidizing agents and strong acids.
[1] Contact with these substances should be strictly avoided to prevent vigorous and potentially
hazardous reactions.

Troubleshooting Guides

Issue 1: Unexpected Reaction Outcome (e.g., low yield,
no reaction)

o Possible Cause: The anhydrous ferrous bromide may have been compromised by
exposure to air or moisture.

e Troubleshooting Steps:

o

Verify the integrity of the stored compound. Check for any discoloration or clumping.

o If the material appears compromised, consider using a fresh, unopened container of
anhydrous ferrous bromide.

o Ensure that all glassware was properly dried and that the reaction was conducted under a
rigorously inert atmosphere.

o Review the experimental protocol to confirm that all reagents were added in the correct
order and under the appropriate conditions.
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Issue 2: Inconsistent Results Between Batches

o Possible Cause: Variability in the quality of the anhydrous ferrous bromide used.
e Troubleshooting Steps:
o Document the lot number of each batch of ferrous bromide used.

o If you suspect a quality issue, contact the supplier for a certificate of analysis for the
specific lot.

o Before use in a large-scale experiment, consider running a small test reaction to qualify a
new bottle of the reagent.

Issue 3: Accidental Spill

e Procedure:

[¢]

Evacuate the immediate area and ensure adequate ventilation.

o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[1]

o For small spills, carefully sweep or vacuum the solid material and place it into a suitable,
labeled container for disposal.[1] Avoid generating dust.[1]

o Do not add water to the spill.[7]

o Dispose of the waste according to federal, state, and local regulations.

Data Presentation

Table 1: Physical and Chemical Properties of Anhydrous Ferrous Bromide
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Property

Value

Chemical Formula

FeBr2

Molar Mass 215.65 g/mol [8]
Appearance Yellow to brownish solid[4][5]
Melting Point 684 °C (lit.)[9]
Boiling Point 934 °C (lit.)[9]

- Soluble in water, methanol, ethanol, and
Solubility

tetrahydrofuran[10]

Density 4.63 g/mL at 25 °C (lit.)[9]

Table 2: Hazard Identification

Hazard

Classification

Skin Corrosion/Irritation

Category 1C: Causes severe skin burns and

eye damage[1]

Serious Eye Damage/Eye Irritation

Category 1: Causes serious eye damage[1]

Acute Toxicity, Oral

Harmful if swallowed[2]

Experimental Protocols

Protocol 1: General Handling of Anhydrous Ferrous
Bromide in an Inert Atmosphere Glovebox

e Preparation: Ensure the glovebox has a dry, inert atmosphere (e.g., <1 ppm Oz, <1 ppm

H20). Place all necessary equipment, including a balance, spatulas, weighing boats, and

reaction vessels, inside the glovebox.

o Equilibration: Allow the sealed container of anhydrous ferrous bromide to equilibrate to the

glovebox temperature before opening to prevent condensation.
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o Dispensing: Inside the glovebox, carefully open the container. Use a clean, dry spatula to
weigh the desired amount of the powder into a pre-tared container.

o Sealing: Tightly reseal the original container of ferrous bromide. It is good practice to further
seal the container with paraffin film before removing it from the glovebox.

e Reaction Setup: Add the weighed ferrous bromide to the reaction vessel within the
glovebox. Seal the reaction vessel before removing it from the glovebox.

Protocol 2: First Aid Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[1] If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting.[1] If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[1]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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